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Compound of Interest

Compound Name: 4-Methoxyacridine

Cat. No.: B8765750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxyacridine derivatives, particularly 9-amino-6-chloro-2-methoxyacridine (ACMA), are

valuable fluorescent probes for the detection and analysis of DNA.[1] These cell-permeable

compounds belong to the acridine family of dyes and function as intercalating agents, inserting

themselves between the base pairs of double-stranded DNA (dsDNA).[1] This binding event

leads to a significant enhancement of their fluorescence, making them effective stains for a

variety of applications in cellular imaging and drug development. ACMA exhibits a preference

for binding to poly(dA-dT) sequences.[1][2] Its fluorescence is also pH-dependent, a property

that can be utilized in specific experimental contexts.[1]

Physicochemical and Photophysical Properties
Understanding the fundamental properties of 4-Methoxyacridine is crucial for its effective

application. The key characteristics of ACMA are summarized in the table below.
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Property Value References

Molecular Formula C₁₄H₁₁ClN₂O [1]

Molecular Weight 258.7 g/mol [1]

Excitation Maximum (λex) 419 nm (bound to DNA) [3][4]

Emission Maximum (λem) 483 nm (bound to DNA) [3][4]

Fluorescence Color Blue [4]

Binding Mode Intercalation [1][5]

Sequence Selectivity AT-rich regions [1][2][4]

Cell Permeability Permeable [1]

Mechanism of Action: DNA Intercalation
4-Methoxyacridine binds to DNA primarily through intercalation. The planar aromatic ring

structure of the molecule inserts itself between adjacent base pairs of the DNA double helix.

This interaction is stabilized by van der Waals forces and electrostatic interactions. Upon

intercalation, the dye molecule is shielded from the aqueous environment, leading to a

significant increase in its fluorescence quantum yield.

Caption: Mechanism of 4-Methoxyacridine DNA Staining.

Quantitative Data: DNA Binding Affinity
The interaction between ACMA and DNA has been studied quantitatively, revealing insights into

its binding affinity. The binding constant (K) is a measure of the strength of the interaction.

Studies have shown that ACMA can form multiple types of complexes with DNA, including

intercalated and externally bound species.[5][6]
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DNA Type Binding Constant (K) (M⁻¹) Reference

Calf Thymus DNA (Complex I) (6.5 ± 1.1) x 10⁴ [5][6]

Calf Thymus DNA (Complex II) (5.5 ± 1.5) x 10⁴ [5][6]

Calf Thymus DNA (Complex

III)
(5.7 ± 0.03) x 10⁴ [5][6]

Applications and Protocols
Live-Cell Imaging of Nuclear DNA
The cell-permeable nature of 4-Methoxyacridine makes it a suitable stain for visualizing

nuclear DNA in living cells.

Experimental Workflow:

Caption: Workflow for Live-Cell DNA Staining.

Protocol: Staining Live Adherent Cells

Cell Preparation: Culture adherent cells on glass-bottom dishes or coverslips to the desired

confluency.

Staining Solution Preparation: Prepare a 1 to 10 µM working solution of 4-Methoxyacridine
in a suitable buffer (e.g., phosphate-buffered saline (PBS) or cell culture medium without

serum).

Staining: Remove the culture medium from the cells and wash once with PBS. Add the 4-
Methoxyacridine staining solution to the cells and incubate for 15-30 minutes at 37°C,

protected from light.

Washing: Remove the staining solution and wash the cells two to three times with warm PBS

or culture medium to remove unbound dye.

Imaging: Mount the coverslip on a slide with a drop of mounting medium or image the cells

directly in the glass-bottom dish using a fluorescence microscope equipped with appropriate

filters for blue fluorescence (Excitation ~419 nm, Emission ~483 nm).
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DNA Visualization in Gel Electrophoresis
While less common than other gel stains, acridine derivatives can be used for visualizing DNA

in agarose gels.

Protocol: Staining Agarose Gels

Electrophoresis: Run the DNA samples on a standard agarose gel.

Staining Solution: Prepare a staining solution of 0.5-1 µg/mL 4-Methoxyacridine in an

appropriate buffer (e.g., TAE or TBE buffer).

Staining: After electrophoresis, place the gel in the staining solution and incubate for 20-30

minutes at room temperature with gentle agitation, protected from light.

Destaining (Optional): If high background fluorescence is observed, destain the gel in the

electrophoresis buffer for 10-20 minutes.

Visualization: Visualize the DNA bands using a UV or blue-light transilluminator.

Applications in Drug Development
The ability of 4-Methoxyacridine to bind DNA makes it a useful tool in drug development for

screening compounds that interact with DNA. A decrease in 4-Methoxyacridine fluorescence

when bound to DNA can indicate displacement by a test compound, suggesting a competitive

binding interaction. Molecular imaging techniques are increasingly important in drug discovery

and development to assess target engagement and pharmacodynamics.[7][8]

Logical Relationship for a Competitive Binding Assay:

Caption: Logic for a DNA-Binding Drug Screening Assay.

Safety and Handling
4-Methoxyacridine and other acridine derivatives are potential mutagens due to their ability to

intercalate into DNA.[5] Therefore, appropriate personal protective equipment (PPE), including

gloves, lab coat, and eye protection, should be worn when handling these compounds. All work
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should be conducted in a well-ventilated area. Dispose of waste containing the dye according

to institutional guidelines for chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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